Cas no 6296-12-4 (3-(4-hydroxy-3-methoxyphenyl)-1,5-diphenylpentane-1,5-dione)

• Product Name: 3-(4-hydroxy-3-methoxyphenyl)-1,5-diphenylpentane-1,5-dione
• CAS No: 6296-12-4
• MF: C₂₄H₂₂O₄
• MW: 374.429087162018
• CID: 1647884
• PubChem ID: 241803
• Update Time: 2025-04-21

3-(4-hydroxy-3-methoxyphenyl)-1,5-diphenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methoxyphenyl)-1,5-diphenylpentane-1,5-dione
• AC1Q5F2G
• AR-1E6965
• NSC49673
• AC1L6858
• 3-(4-Hydroxy-3-methoxy-phenyl)-1,5-diphenyl-pentan-1,5-dion
• AG-K-33998
• 3-(4-hydroxy-3-methoxy-phenyl)-1,5-diphenyl-pentane-1,5-dione
• CTK5B6809
• AC1Q5F2G; AR-1E6965; NSC49673; AC1L6858; 3-(4-Hydroxy-3-methoxy-phenyl)-1,5-diphenyl-pentan-1,5-dion; AG-K-33998; 3-(4-hydroxy-3-methoxy-phenyl)-1,5-diphenyl-pentane-1,5-dione; CTK5B6809;
• DTXSID90287207
• NSC-49673
• 6296-12-4

• Inchi： 1S/C24H22O4/c1-28-24-16-19(12-13-21(24)25)20(14-22(26)17-8-4-2-5-9-17)15-23(27)18-10-6-3-7-11-18/h2-13,16,20,25H,14-15H2,1H3
• InChI Key： JFGKMBQRWSRGFP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C1C=CC(=C(C=1)OC)O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 374.15200
• Monoisotopic Mass: 374.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 584°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.605
• PSA: 63.60000
• LogP: 5.03040